Cas no 940314-57-8 (2-(4-Bromo-2,5-difluorophenyl)-1,3-dioxolane)

• Product Name: 2-(4-Bromo-2,5-difluorophenyl)-1,3-dioxolane
• CAS No: 940314-57-8
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• MDL: MFCD28977050
• CID: 5078668
• Update Time: 2026-03-01

2-(4-Bromo-2,5-difluorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2,5-difluorophenyl)-1,3-dioxolane
• 1,3-Dioxolane, 2-(4-bromo-2,5-difluorophenyl)-

• MDL： MFCD28977050
• Inchi： 1S/C9H7BrF2O2/c10-6-4-7(11)5(3-8(6)12)9-13-1-2-14-9/h3-4,9H,1-2H2
• InChI Key： QSOBWCZJWJEWTG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1F)C1OCCO1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5

Additional information on 2-(4-Bromo-2,5-difluorophenyl)-1,3-dioxolane

Introduction to 2-(4-Bromo-2,5-difluorophenyl)-1,3-dioxolane (CAS No. 940314-57-8)

2-(4-Bromo-2,5-difluorophenyl)-1,3-dioxolane, identified by the Chemical Abstracts Service Number (CAS No.) 940314-57-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of dioxolane derivatives, which are known for their versatile applications in synthetic chemistry and drug development. The structural features of this molecule, particularly the presence of a 4-bromo-2,5-difluorophenyl substituent attached to a 1,3-dioxolane ring, make it a promising candidate for further exploration in medicinal chemistry.

The 1,3-dioxolane core is a cyclic ether with a five-membered ring containing two oxygen atoms. This structural motif is highly functional and can serve as a scaffold for designing molecules with enhanced bioactivity. The incorporation of fluorine atoms at the 2 and 5 positions of the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. Additionally, the 4-bromo substituent provides a site for further chemical modification, allowing for the synthesis of more complex derivatives.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their unique physicochemical properties and biological activities. Fluorine atoms can influence metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The combination of bromine and fluorine in the 4-bromo-2,5-difluorophenyl group of 2-(4-Bromo-2,5-difluorophenyl)-1,3-dioxolane suggests that this compound may exhibit interesting interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The dioxolane ring can serve as a privileged scaffold in drug design, offering a balance between rigidity and flexibility that is conducive to binding with biological targets. Furthermore, the presence of both bromine and fluorine allows for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

Recent studies have highlighted the importance of dioxolane derivatives in medicinal chemistry. For instance, dioxolane-based compounds have been explored as intermediates in the synthesis of antiviral and anticancer agents. The structural motifs present in 2-(4-Bromo-2,5-difluorophenyl)-1,3-dioxolane align well with these findings, suggesting that it could be a valuable building block for future drug discovery efforts.

The 4-bromo-2,5-difluorophenyl moiety is particularly noteworthy due to its potential role in modulating molecular interactions. Bromine atoms are known to enhance binding affinity through halogen bonding or π-stacking interactions with biological targets. Additionally, fluorine atoms can participate in dipole interactions or influence hydrogen bonding patterns. These effects could be exploited to fine-tune the pharmacological properties of derivatives derived from this compound.

In conclusion,2-(4-Bromo-2,5-difluorophenyl)-1,3-dioxolane (CAS No. 940314-57-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile synthetic capabilities make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated and brominated aromatic compounds,this dioxolane derivative may play an important role in shaping the future of medicinal chemistry.